2-[Benzyl-[(2-ethyltriazol-4-yl)methyl]amino]ethanesulfonyl fluoride

• IUPAC Name: 2-[benzyl-[(2-ethyltriazol-4-yl)methyl]amino]ethanesulfonyl fluoride
• InChI: InChI=1S/C14H19FN4O2S/c1-2-19-16-10-14(17-19)12-18(8-9-22(15,20)21)11-13-6-4-3-5-7-13/h3-7,10H,2,8-9,11-12H2,1H3
• InChI Key: UOGLVIMWQIMZGQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1N=CC(=N1)CN(CCS(=O)(=O)F)CC2=CC=CC=C2
• Molecular Formula: C14H19FN4O2S
• Molecular Weight: 326.39 g/mol

Description

2-[Benzyl-[(2-ethyltriazol-4-yl)methyl]amino]ethanesulfonyl fluoride , also known as BTTAA , is a water-soluble ligand used in click chemistry reactions. It plays a crucial role in the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction. BTTAA enhances reaction rates and minimizes cell cytotoxicity, making it suitable for bioconjugation in various chemical biology experiments.

Molecular Structure Analysis

BTTAA’s molecular formula is C19H30N10O2 , with a molecular weight of 430.51 g/mol . Its structure comprises a triazole ring, benzyl group, and an ethanesulfonyl fluoride functional group. The water solubility of BTTAA arises from its specific design, allowing it to participate in bioorthogonal click reactions.

Chemical Reactions Analysis

BTTAA is primarily employed in click chemistry , specifically CuAAC reactions. In this process, it acts as a ligand for copper(I) ions, facilitating the coupling of azides and alkynes. The fast kinetics and biocompatibility of BTTAA make it valuable for labeling biomolecules and metabolic studies.

Physical And Chemical Properties Analysis

• Form : Available in solid form (powder or film).

Mechanism of Action

The mechanism of BTTAA’s action involves coordinating with copper(I) ions, which catalyze the azide-alkyne cycloaddition. The ligand stabilizes the copper(I) complex, promoting efficient click reactions. Its water solubility ensures compatibility with biological systems.

Safety and Hazards

• Flash Point : Not applicable.

Future Directions

Researchers continue to explore BTTAA’s applications in diverse fields, including bioconjugation, metabolic labeling, and compartment-specific pH measurements. Future studies may focus on optimizing its properties, expanding its utility, and addressing any remaining safety concerns.